N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}acetamide

• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• IUPAC Name: N-[4-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]phenyl]acetamide
• InChI: InChI=1S/C18H17NO3/c1-13(20)19-16-10-7-14(8-11-16)17(21)12-9-15-5-3-4-6-18(15)22-2/h3-12H,1-2H3,(H,19,20)/b12-9+
• InChI Key: ASDDMCAZRJHKBL-FMIVXFBMSA-N
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)/C=C/C2=CC=CC=C2OC
• SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)C=CC2=CC=CC=C2OC

Description

N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}acetamide, commonly known as MPAA, is a synthetic compound that has been of great interest to researchers due to its various biological activities. MPAA is a member of the class of N-arylacetamides, which are known for their diverse biological activities.

Scientific Research Applications

Antioxidant Activity

N-aryl-2-(4-(3-(4-substituted phenyl)acryloyl)phenoxy)acetamide compounds, a category that includes structures related to N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}acetamide, have demonstrated promising antioxidant activities. These compounds were synthesized and exhibited antioxidant activity equivalent to that of ascorbic acid, a well-known antioxidant. Such findings highlight the potential of these compounds in oxidative stress-related therapeutic applications or as additives in industries requiring antioxidant properties (Nguyen et al., 2021).

Antimicrobial Activity

Derivatives of N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}acetamide have been studied for their antimicrobial properties. Specifically, certain chalcone derivatives have been synthesized and tested against various bacterial species and Candida albicans, showing strong antibacterial and moderate antifungal activity. Such properties make these compounds potential candidates for pharmaceutical development as antimicrobial agents (Babu & Selvaraju, 2020).

Material Science Applications

In the field of material science, novel copolymers containing acetamido phenyl group, including structures related to N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}acetamide, have been synthesized. These copolymers have been evaluated for their thermal characteristics and electrical properties. The presence of the amide group significantly influences these properties, suggesting applications in various industries requiring materials with specific thermal stability and electrical conductivity (Biryan & Pihtili, 2021).

Crystallographic and Structural Analysis

The crystal structure and interactions of related acetamido compounds have been extensively studied. These analyses provide valuable insights into the molecular conformation, hydrogen bonding, and three-dimensional structure of the compounds, which are crucial for understanding their reactivity and potential applications in various scientific fields (Missioui et al., 2022).